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Compound of Interest

Compound Name: C.I. Vat blue 22

Cat. No.: B1606642 Get Quote

Essential Safety and Handling Guide for C.I. Vat
Blue 22
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for

the handling of C.I. Vat Blue 22 (CAS No. 6373-20-2; C.I. 59820), a chlorinated violanthrone

vat dye. Given the limited publicly available, specific toxicity data for this compound, this guide

incorporates safety protocols for related violanthrone dyes and halogenated organic

compounds to ensure a high degree of caution.

Immediate Safety and Hazard Information
C.I. Vat Blue 22 is a dark blue powder.[1] As a member of the violanthrone and chlorinated

polycyclic aromatic hydrocarbon chemical classes, it should be handled with care, assuming

potential for toxicity and environmental hazard.[2][3] Similar chlorinated aromatic hydrocarbons

are known for their persistence in the environment and potential for adverse health effects.[4]

Key Hazard Considerations:

Inhalation: Dust inhalation may cause respiratory irritation.

Skin Contact: May cause skin irritation.
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Eye Contact: May cause serious eye irritation.

Ingestion: May be harmful if swallowed.

Environmental: Halogenated organic compounds can be persistent in the environment and

may be toxic to aquatic life.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent exposure.

Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face

Chemical safety goggles with

side shields or a full-face

shield.

Provides a barrier against dust

and potential splashes.

Standard safety glasses are

insufficient.

Hands
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents direct skin contact.

Regularly inspect gloves for

tears or degradation before

use.

Body
Protective clothing (e.g., lab

coat, coveralls).

Minimizes contact with skin.

Long sleeves are essential.

Respiratory
NIOSH-approved respirator

(e.g., N95 or higher).

Required when handling the

powder outside of a certified

chemical fume hood or when

dust generation is

unavoidable.

Quantitative Safety Data (for Related Compounds)
Specific quantitative toxicity data for C.I. Vat Blue 22 is not readily available. The following data

is for related compounds and should be used for guidance and precautionary measures only.

Toxicity Data for Violanthrone (Unchlorinated Parent Compound)[5]
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Test
Route of
Exposure

Species Dose/Duration Toxic Effects

LD (Lethal Dose) Oral Mouse >5 g/kg

Details of toxic

effects not

reported other

than lethal dose

value.

LD50 (Lethal

Dose, 50% kill)
Intraperitoneal Mouse 2600 mg/kg

Details of toxic

effects not

reported other

than lethal dose

value.

TDLo (Lowest

Published Toxic

Dose)

Oral Rat 60 gm/kg/30D-I

Liver function

tests impaired,

other kidney and

bladder changes.

Ecotoxicity Data for a Generic Vat Dye (C.I. 60750)[6]

GHS Classification Hazard Statement

Aquatic Acute 1 H400: Very toxic to aquatic life.

Aquatic Chronic 1
H410: Very toxic to aquatic life with long lasting

effects.

Operational Plan: A Step-by-Step Handling Protocol
1. Preparation:

Ensure all required PPE is donned correctly.
Work within a certified chemical fume hood to minimize inhalation exposure.
Verify that a safety shower and eyewash station are readily accessible.
Prepare all necessary equipment (spatulas, weigh boats, solvent containers) within the fume
hood.
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2. Weighing and Transfer:

Handle C.I. Vat Blue 22 as a fine powder, taking care to avoid generating dust.
Use a micro-spatula for transferring small quantities.
Tare the balance with the weigh boat inside the fume hood.
Carefully add the desired amount of dye to the weigh boat.
Clean any spills within the fume hood immediately using a damp cloth.

3. Solution Preparation:

Slowly add the C.I. Vat Blue 22 powder to the desired solvent in a suitable container.
Stir the mixture gently to dissolve the dye. Avoid splashing.
Keep the container covered when not in use.

4. Post-Handling:

Thoroughly clean all equipment that has come into contact with the dye.
Wipe down the work surface within the fume hood.
Remove PPE in the correct order to avoid contaminating skin or clothing.
Wash hands thoroughly with soap and water after handling.

Disposal Plan
Proper disposal of C.I. Vat Blue 22 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance. As a halogenated organic compound, it must

be disposed of as hazardous waste.

Solid Waste:

Collect all solid C.I. Vat Blue 22 waste, including contaminated weigh boats, paper towels,

and gloves, in a designated, sealed, and clearly labeled hazardous waste container.

The label should include "Hazardous Waste," "C.I. Vat Blue 22," and the associated

hazards (e.g., "Toxic," "Environmental Hazard").

Liquid Waste:
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Collect all solutions containing C.I. Vat Blue 22 in a designated, sealed, and clearly

labeled hazardous waste container for halogenated organic waste.

Do not mix with non-halogenated waste.

Never dispose of C.I. Vat Blue 22 solutions down the drain.

Decontamination:

Decontaminate glassware and equipment by rinsing with a suitable solvent, and collect the

rinse as hazardous liquid waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of C.I. Vat Blue 22
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Caption: Workflow for the safe handling and disposal of C.I. Vat Blue 22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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